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Compound of Interest

Compound Name: LY2090314

Cat. No.: B1684592 Get Quote

For research, scientific, and drug development professionals.

Introduction
LY2090314 is a potent and highly selective, ATP-competitive inhibitor of Glycogen Synthase

Kinase-3 (GSK-3) alpha and beta isoforms.[1][2][3] It plays a crucial role in modulating various

cellular processes by activating the Wnt/β-catenin signaling pathway.[1][3] GSK-3 is a key

regulator in numerous signaling pathways implicated in cell proliferation, differentiation, and

apoptosis.[1] Inhibition of GSK-3 by LY2090314 leads to the stabilization and nuclear

translocation of β-catenin, which in turn activates target gene transcription. This application

note provides a detailed protocol for the preparation of LY2090314 stock solutions for use in

cell culture experiments.

Physicochemical Properties
A thorough understanding of the physicochemical properties of LY2090314 is essential for its

effective use in experimental settings.
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Property Value Source

Molecular Formula C₂₈H₂₅FN₆O₃ [1][3]

Molecular Weight 512.53 g/mol [1][4]

CAS Number 603288-22-8 [1][3][4]

Appearance Crystalline solid [3]

Purity >98% [3]

Solubility Data
The solubility of LY2090314 in various solvents is a critical factor for preparing stock solutions.

It is sparingly soluble in aqueous solutions but exhibits high solubility in organic solvents like

Dimethyl Sulfoxide (DMSO).

Solvent Solubility Source

DMSO ≥91 mg/mL (≥177.5 mM) [4][5][6]

Ethanol ~2 mg/mL with warming [4][5]

Water Insoluble [4]

DMF 10 mg/mL [3][7]

DMSO:PBS (pH 7.2) (1:5) 0.16 mg/mL [3][7]

Signaling Pathway of LY2090314
LY2090314 primarily acts on the Wnt/β-catenin signaling pathway by inhibiting GSK-3. In the

absence of a Wnt signal, GSK-3 phosphorylates β-catenin, targeting it for ubiquitination and

subsequent proteasomal degradation. By inhibiting GSK-3, LY2090314 prevents β-catenin

phosphorylation, leading to its accumulation in the cytoplasm and translocation to the nucleus,

where it activates TCF/LEF transcription factors to regulate gene expression.
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Caption: Mechanism of LY2090314 action on the Wnt/β-catenin pathway.

Experimental Protocols
Preparation of LY2090314 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of LY2090314 in DMSO.

Materials:

LY2090314 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes
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Vortex mixer

Calibrated pipette

Procedure:

Calculate the required mass: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = 10 mM * 512.53 g/mol * Volume (L) For 1 mL of 10 mM stock solution, 5.13 mg

of LY2090314 is required.

Weigh the compound: Carefully weigh the calculated amount of LY2090314 powder.

Dissolution: Add the weighed LY2090314 to the appropriate volume of anhydrous DMSO in a

sterile tube.

Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming at

37°C or sonication can be used to aid dissolution.[5][8][9]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term storage. The

stock solution is stable for at least 6 months when stored at -80°C.[2][9]

Cell Culture Treatment Workflow
This workflow outlines the general steps for treating cultured cells with LY2090314.
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Caption: General workflow for cell treatment with LY2090314.

In Vitro Efficacy Data
LY2090314 has demonstrated potent activity in various cancer cell lines, particularly in

melanoma. The effective concentration can vary depending on the cell line and the

experimental endpoint.
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Cell Line Assay
IC₅₀ / Effective
Concentration

Source

A375 (Melanoma) Growth Inhibition ~10 nM [2]

A375 (Melanoma) β-catenin Stabilization 20 nM [4][6][9]

Various Melanoma

Lines

Antiproliferative

Activity
6.0 - 11.8 nM [3]

Non-melanoma Solid

Tumors

Antiproliferative

Activity
>10 µM [2]

Conclusion
Proper preparation and handling of LY2090314 stock solutions are paramount for obtaining

reliable and reproducible results in cell-based assays. The high solubility of LY2090314 in

DMSO allows for the preparation of concentrated stock solutions that can be easily diluted to

the desired working concentrations in cell culture media. Researchers should consider the

specific cell type and experimental design to determine the optimal concentration and duration

of treatment. The provided protocols and data serve as a comprehensive guide for the effective

use of LY2090314 in cancer research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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